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Compound of Interest

Compound Name: 4-(2-Propenyl)benzoic acid

Cat. No.: B089697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the fundamental physicochemical

properties of 4-(2-Propenyl)benzoic acid, a compound of interest in organic synthesis and

medicinal chemistry.

Physicochemical Data
The core molecular properties of 4-(2-Propenyl)benzoic acid are summarized below. These

values are essential for experimental design, analytical method development, and

computational modeling.

Property Value Reference

Molecular Formula C₁₀H₁₀O₂ [1][2][3][4]

Molecular Weight 162.19 g/mol [1][4]

Monoisotopic Mass 162.068079557 Da [5]

Physical Form Solid [1]

CAS Registry Number 1076-99-9 [2]
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For unambiguous identification and literature cross-referencing, the following identifiers are

provided:

Identifier Type Identifier

InChI Key YBCFIVNTXHMQGZ-UHFFFAOYSA-N

SMILES OC(=O)c1ccc(CC=C)cc1

MDL Number MFCD02259925

Methodology for Molecular Weight Determination
The molecular weight of a chemical compound is a fundamental property derived from its

molecular formula and the atomic weights of its constituent elements. The protocol for this

determination is standardized and follows the principles outlined by the International Union of

Pure and Applied Chemistry (IUPAC).

Experimental Protocol: Calculation of Molecular Weight

Establish the Molecular Formula: The first step is to determine the precise molecular formula

of the compound. For 4-(2-Propenyl)benzoic acid, the established formula is C₁₀H₁₀O₂[1]

[2][3][4]. This indicates that each molecule contains 10 carbon atoms, 10 hydrogen atoms,

and 2 oxygen atoms.

Obtain Standard Atomic Weights: The standard atomic weights for each element are sourced

from the IUPAC Periodic Table of the Elements.

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Oxygen (O): 15.999 u

Calculate Total Mass for Each Element: The number of atoms of each element is multiplied

by its standard atomic weight.

Total Mass of Carbon = 10 atoms × 12.011 u/atom = 120.11 u
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Total Mass of Hydrogen = 10 atoms × 1.008 u/atom = 10.08 u

Total Mass of Oxygen = 2 atoms × 15.999 u/atom = 31.998 u

Summation for Molecular Weight: The total masses of each constituent element are summed

to yield the molecular weight of the compound.

Molecular Weight = 120.11 u + 10.08 u + 31.998 u = 162.188 u

Conversion to Molar Mass: The calculated molecular weight in atomic mass units (u) is

numerically equivalent to the molar mass in grams per mole ( g/mol ). The value is typically

rounded for practical use.

Molar Mass ≈ 162.19 g/mol [1][4].

Logical Workflow for Property Determination
The process of identifying and calculating the key molecular properties of a compound follows

a clear and logical progression, from initial identification to final calculation.

Compound Identification
(4-(2-Propenyl)benzoic acid)

Determine Molecular Formula
(C₁₀H₁₀O₂)

Calculate Molar Mass
(Sum of Atomic Weights)

Obtain IUPAC Atomic Weights
(C, H, O)

Final Molecular Weight
(162.19 g/mol)
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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